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Compound of Interest

Compound Name: N-2-(Hydroxyethyl)-L-valine-d4

Cat. No.: B12390791

This guide provides essential safety, handling, and disposal protocols for N-2-(Hydroxyethyl)-
L-valine-d4, catering to researchers, scientists, and professionals in drug development. The
following procedures are designed to ensure a safe laboratory environment and proper
management of this deuterated amino acid derivative.

Chemical Identifier and Properties Summary

A summary of the key chemical identifiers and properties for N-2-(Hydroxyethyl)-L-valine-d4
is presented below.

Property Value

(2S)-3-methyl-2-[(1,1,2,2-tetradeuterio-2-
hydroxyethyl)amino]butanoic acid[1]

Chemical Name

Synonyms N-2-(Hydroxyethyl)-L-Valine-D4[1]
CAS Number 120398-50-7[1]

Molecular Formula C7H11D4NO3[1]

Molecular Weight 165.22 g/mol [1]

Appearance White Crystalline Solid[2]

-20°C[1] or 2-8°C Refrigerator, Under Inert
Atmosphere[2]

Storage Temperature

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12390791?utm_src=pdf-interest
https://www.benchchem.com/product/b12390791?utm_src=pdf-body
https://www.benchchem.com/product/b12390791?utm_src=pdf-body
https://www.benchchem.com/product/b12390791?utm_src=pdf-body
https://www.lgcstandards.com/PL/en/N-2-Hydroxyethyl-L-valine-d4-Technical-grade-/p/TRC-H942302
https://www.lgcstandards.com/PL/en/N-2-Hydroxyethyl-L-valine-d4-Technical-grade-/p/TRC-H942302
https://www.lgcstandards.com/PL/en/N-2-Hydroxyethyl-L-valine-d4-Technical-grade-/p/TRC-H942302
https://www.lgcstandards.com/PL/en/N-2-Hydroxyethyl-L-valine-d4-Technical-grade-/p/TRC-H942302
https://www.lgcstandards.com/PL/en/N-2-Hydroxyethyl-L-valine-d4-Technical-grade-/p/TRC-H942302
https://www.pharmaffiliates.com/en/120398-50-7-n-2-hydroxyethyl-l-valine-d4-technical-grade-pasti049010.html
https://www.lgcstandards.com/PL/en/N-2-Hydroxyethyl-L-valine-d4-Technical-grade-/p/TRC-H942302
https://www.pharmaffiliates.com/en/120398-50-7-n-2-hydroxyethyl-l-valine-d4-technical-grade-pasti049010.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Identification and Personal Protective

Equipment (PPE)

While a specific Safety Data Sheet (SDS) for N-2-(Hydroxyethyl)-L-valine-d4 is not readily
available, the SDS for the non-deuterated analog, L-Valine, suggests that the compound is not

classified as hazardous. However, as with any chemical, it is crucial to handle it with care to

minimize exposure. The toxicological properties of this specific deuterated compound have not

been fully investigated.[3]

Recommended Personal Protective Equipment (PPE)

PPE Category Item

Specification

] Safety Glasses with Side
Eye and Face Protection )
Shields or Goggles

Must meet OSHA 29 CFR
1910.133 or European
Standard EN166 standards.[3]

[4]

Recommended when there is
Face Shield _ .
a risk of splashing.[5]

) Disposable Nitrile or Latex
Hand Protection

Inspect before use and change

frequently, especially after

Gloves contact with the substance.[6]
[7]
Should be clean, buttoned,
Body Protection Laboratory Coat and fit properly to cover as

much skin as possible.[6]

Not generally required under
Respiratory Protection normal use conditions with

adequate ventilation.

If dust is generated, a NIOSH-
approved respirator may be

necessary.[4][8]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of N-2-(Hydroxyethyl)-L-

valine-d4 and ensuring laboratory safety.
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Operational Plan: Step-by-Step Handling Protocol

o Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary equipment, including PPE, readily accessible.

» Weighing and Aliquoting:

o Perform these tasks in a designated area, preferably within a chemical fume hood or on a
bench with good ventilation to minimize inhalation of any dust.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

o Close the container tightly after use to prevent contamination and exposure.
 Dissolving:

o When preparing solutions, add the solid to the solvent slowly.

o If the dissolution process is exothermic or generates fumes, perform this step in a fume
hood.

e Post-Handling:
o Clean the work area thoroughly after handling is complete.
o Wash hands thoroughly with soap and water.
Storage Plan
o Short-term Storage: Store in a tightly sealed container in a refrigerator at 2-8°C.[2]

e Long-term Storage: For extended periods, store at -20°C in a tightly sealed container under
an inert atmosphere.[1]

e Incompatible Materials: Keep away from strong oxidizing agents.[4]

Disposal Plan
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Deuterated compounds do not typically require special disposal considerations beyond those
for their non-deuterated counterparts.[9] However, always adhere to local, state, and federal
regulations for chemical waste disposal.

Step-by-Step Disposal Protocol

Waste Collection:

o Collect waste N-2-(Hydroxyethyl)-L-valine-d4 and any contaminated disposable
materials (e.g., gloves, weighing paper) in a designated, labeled hazardous waste
container.

Container Labeling:

o Clearly label the waste container with "Hazardous Waste" and the chemical name: "N-2-
(Hydroxyethyl)-L-valine-d4".

Storage of Waste:

o Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

Disposal Request:

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal company. Do not pour chemical waste
down the drain.[10]

Experimental Workflow for Handling N-2-(Hydroxyethyl)-L-valine-d4
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Caption: A workflow diagram illustrating the key steps for safely handling N-2-(Hydroxyethyl)-
L-valine-d4.

First Aid Measures

In case of accidental exposure, follow these first aid procedures.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention.[3][4]

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and water for at least 15
minutes. Seek medical attention if irritation

develops.[4]

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation o ] ) ]
is difficult, give oxygen. Seek medical attention.
[4]
Do NOT induce vomiting. Wash out mouth with
Ingestion water and give plenty of water to drink. Seek

medical attention.[4]

Logical Relationship of Safety Protocols
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Caption: The relationship between the chemical and the safety protocols required for its
handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Hydroxyethyl)-L-valine-d4]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-n-2-hydroxyethyl-I-valine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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